Cas no 1396872-80-2 (4-({1-(2-chlorophenyl)methylpiperidin-4-yl}methoxy)methylbenzonitrile; oxalic acid)

• Product Name: 4-({1-(2-chlorophenyl)methylpiperidin-4-yl}methoxy)methylbenzonitrile; oxalic acid
• CAS No: 1396872-80-2
• MF: C₂₃H₂₅ClN₂O₅
• MW: 444.908005475998
• CID: 6559727
• Update Time: 2025-08-02

4-({1-(2-chlorophenyl)methylpiperidin-4-yl}methoxy)methylbenzonitrile; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 4-({1-(2-chlorophenyl)methylpiperidin-4-yl}methoxy)methylbenzonitrile; oxalic acid
• LWKAEZRLRYDDGL-UHFFFAOYSA-N

• Inchi： 1S/C21H23ClN2O.C2H2O4/c22-21-4-2-1-3-20(21)14-24-11-9-19(10-12-24)16-25-15-18-7-5-17(13-23)6-8-18;3-1(4)2(5)6/h1-8,19H,9-12,14-16H2;(H,3,4)(H,5,6)
• InChI Key： LWKAEZRLRYDDGL-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.C(C1C=CC=CC=1Cl)N1CCC(COCC2C=CC(C#N)=CC=2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 4-({1-(2-chlorophenyl)methylpiperidin-4-yl}methoxy)methylbenzonitrile; oxalic acid

Comprehensive Overview of 4-({1-(2-chlorophenyl)methylpiperidin-4-yl}methoxy)methylbenzonitrile; oxalic acid (CAS No. 1396872-80-2)

4-({1-(2-chlorophenyl)methylpiperidin-4-yl}methoxy)methylbenzonitrile; oxalic acid (CAS No. 1396872-80-2) is a specialized chemical compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its unique molecular structure, combines a piperidine backbone with a benzonitrile moiety, making it a subject of interest for drug discovery and material science applications. The presence of oxalic acid further enhances its utility in various synthetic processes.

The molecular formula of 4-({1-(2-chlorophenyl)methylpiperidin-4-yl}methoxy)methylbenzonitrile; oxalic acid reflects its complex yet versatile nature. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders. The 2-chlorophenyl group in its structure is known to influence binding affinity in receptor-based studies, a topic frequently searched in academic and industrial research circles.

One of the most discussed aspects of CAS No. 1396872-80-2 is its role in modern drug development. With the rising demand for novel therapeutics, compounds like this are often highlighted in AI-driven drug discovery platforms. Searches related to "piperidine derivatives in medicine" or "benzonitrile applications" frequently cite this compound as a case study due to its balanced pharmacokinetic properties.

In addition to pharmaceutical applications, 4-({1-(2-chlorophenyl)methylpiperidin-4-yl}methoxy)methylbenzonitrile; oxalic acid is also studied for its potential in material science. Its stability under various conditions makes it a candidate for advanced polymer formulations. This aligns with trending searches on "high-performance materials" and "sustainable chemistry," as industries seek eco-friendly alternatives.

The synthesis of CAS No. 1396872-80-2 involves multi-step organic reactions, often requiring precise control of temperature and reagents. This complexity makes it a popular subject in educational content, addressing queries like "how to synthesize piperidine-based compounds." Laboratories focusing on process optimization frequently reference this compound to demonstrate advanced techniques.

Market dynamics for 4-({1-(2-chlorophenyl)methylpiperidin-4-yl}methoxy)methylbenzonitrile; oxalic acid indicate steady growth, driven by its niche applications. Analysts tracking "specialty chemicals market trends" often highlight its increasing demand in regions with robust pharmaceutical R&D infrastructure. The compound's patent status and regulatory approvals are also key points of discussion in industry reports.

From a safety perspective, CAS No. 1396872-80-2 is handled under standard laboratory protocols. While not classified as hazardous under normal conditions, proper storage and handling are emphasized in safety data sheets (SDS). This addresses common search queries like "safe handling of benzonitrile derivatives," ensuring compliance with global safety standards.

In conclusion, 4-({1-(2-chlorophenyl)methylpiperidin-4-yl}methoxy)methylbenzonitrile; oxalic acid represents a fascinating intersection of chemistry and innovation. Its diverse applications, from drug development to material science, make it a compound worth watching in both academic and industrial settings. As research progresses, its role in addressing contemporary challenges in healthcare and technology is likely to expand further.